Cas no 2640963-03-5 (4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine)

• Product Name: 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine
• CAS No: 2640963-03-5
• MF: C₁₇H₂₃FN₂OS
• MW: 322.440726518631
• CID: 5317418
• PubChem ID: 155800691
• Update Time: 2025-05-19

4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• F6753-3476
• 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine
• AKOS040724618
• 2640963-03-5
• [1-[(2-Fluorophenyl)methyl]-3-piperidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C17H23FN2OS/c18-16-6-2-1-4-14(16)12-19-7-3-5-15(13-19)17(21)20-8-10-22-11-9-20/h1-2,4,6,15H,3,5,7-13H2
• InChI Key： KPBQZMFSIOQGSV-UHFFFAOYSA-N
• SMILES： C(C1CCCN(CC2=CC=CC=C2F)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 322.15151270g/mol
• Monoisotopic Mass: 322.15151270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.3±45.0 °C(Predicted)
• pka: 7.73±0.10(Predicted)

Additional information on 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine

Introduction to Compound with CAS No. 2640963-03-5 and Product Name: 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine

Compound with the CAS number 2640963-03-5 and the product name 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound incorporates a thiomorpholine moiety, which is known for its versatility in medicinal chemistry, alongside a piperidine ring system that enhances its pharmacological profile. The presence of a 2-fluorophenylmethyl substituent further modulates its interactions with biological targets, making it a promising candidate for further exploration.

The synthesis of 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The thiomorpholine ring is typically synthesized through nucleophilic substitution reactions, where sulfur-based intermediates are strategically incorporated to achieve the desired framework. The piperidine ring is introduced via cyclization reactions, often employing palladium-catalyzed cross-coupling techniques to ensure high yields and purity. The final step involves the attachment of the 2-fluorophenylmethyl group, which is achieved through Friedel-Crafts alkylation or similar methods, depending on the specific synthetic route chosen.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine with greater accuracy. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These studies have revealed that the thiomorpholine moiety plays a crucial role in stabilizing protein-ligand interactions, while the piperidine ring enhances solubility and metabolic stability. The 2-fluorophenylmethyl substituent has been found to modulate receptor binding affinity, making it an attractive feature for drug design.

In clinical research, 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine has shown promise in preclinical studies as a potential therapeutic agent. Its unique structural features suggest applications in treating a variety of conditions, including neurological disorders and inflammatory diseases. The thiomorpholine ring is known to enhance blood-brain barrier penetration, which could be beneficial for central nervous system therapies. Additionally, the piperidine moiety contributes to favorable pharmacokinetic profiles, such as improved bioavailability and reduced toxicity. These attributes make this compound an attractive candidate for further clinical development.

The role of fluorine atoms in pharmaceutical compounds is well-documented, with their ability to enhance binding affinity and metabolic stability. In 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine, the fluorine atom in the 2-fluorophenylmethyl group contributes to these properties by increasing the compound's interaction with biological targets. This has been confirmed through various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, which provide detailed insights into the compound's molecular structure and interactions.

Current research efforts are focused on optimizing synthetic routes to improve yield and scalability for 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine production. Green chemistry principles are being increasingly adopted to minimize environmental impact while maintaining high efficiency. For instance, solvent-free reactions and catalytic methods are being explored to reduce waste generation and energy consumption. These approaches align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The potential applications of 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine extend beyond traditional therapeutic areas. Its structural motifs have inspired novel drug candidates for emerging diseases and conditions where existing treatments are limited. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinical trials and market-ready drugs. The interdisciplinary nature of this research underscores the importance of integrating expertise from organic chemistry, medicinal chemistry, and computational biology.

As our understanding of molecular interactions continues to evolve, compounds like 4-{1-[(2-fluorophenyl)methyl]piperidine-3-carbonyl}thiomorpholine will play a pivotal role in shaping future therapeutic strategies. The combination of innovative synthetic methodologies and advanced computational tools has opened new avenues for drug discovery that were previously inaccessible. By leveraging these technologies, researchers can accelerate the development of next-generation pharmaceuticals that address unmet medical needs more effectively.